Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate
Overview
Description
“Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate” is a chemical compound with the molecular formula C12H11NO3S . It is used in the synthesis of the major metabolites of Febuxostat, a xanthine oxidase/xanthine dehydrogenase inhibitor . It also exhibits antibacterial and antifungal activity against C.albicans .
Synthesis Analysis
The synthesis of “this compound” involves several steps. A series of ethyl-4- (4- ((substituted benzyl)amino)piperidin-1-yl)-2- (phenyl/pyridyl)thiazole-5-carboxylates was designed by molecular hybridization and synthesized from aryl thioamides .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using spectroscopic techniques .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” have been described in several studies .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various analytical techniques .
Scientific Research Applications
Synthesis and Antibacterial Activities
Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate is utilized in the synthesis of novel thiazole compounds. These compounds have demonstrated antibacterial activities. For instance, ethyl-2-[4'-3″-fluorobenzyloxy)phenyl]-4-(trifluoromethyl) thiazole-5-carboxylate showed significant fungicidal activities against Gibberella saubinetii and Pellicularia sasakii (Qiu Li-ga, 2015).
Anti-Proliferative Screening Against Cancer
This compound is also involved in the synthesis of thiazole compounds with potential anti-cancer properties. Research indicates that certain derivatives, like those involving alkyloxy phenyl thiazole, can exhibit significant antiproliferative activity against breast cancer cells MCF7 (J. P. Sonar et al., 2020).
Synthesis of Novel Compounds
The compound serves as a precursor in the synthesis of various novel compounds. For example, ethyl 3,5-dimethyl-4-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]-1H-pyrrole-2-carboxylate was synthesized using amination methods, showing the versatility of this compound in organic chemistry (A. Idhayadhulla et al., 2010).
Auxin Activities and Agricultural Applications
Some derivatives of this compound have been studied for their auxin activities. Although not highly potent, a few compounds demonstrate significant antiblastic effects on wheat germ, suggesting potential agricultural applications (A. Yue et al., 2010).
Antineoplastic Agents
Research into 1,2,3-thiadiazole derivatives, synthesized from this compound, has shown promising applications as antineoplastic agents. The synthesis of these derivatives illustrates the compound's role in developing potential cancer treatments (James H. Looker & L. Wilson, 1965).
Safety and Hazards
Future Directions
Thiazoles, which include “Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate”, are a significant potential class of compounds in the chemical world, showing notable pharmacological actions . Future research may focus on the development of new synthetic pathways and the exploration of their biological activities .
Properties
IUPAC Name |
ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3S/c1-2-16-12(15)9-10(14)13-11(17-9)8-6-4-3-5-7-8/h3-7,14H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKRYFBKKMLYRHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)C2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00425597 |
Source
|
| Record name | 5-[Ethoxy(hydroxy)methylidene]-2-phenyl-1,3-thiazol-4(5H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00425597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
70547-29-4 |
Source
|
| Record name | 5-[Ethoxy(hydroxy)methylidene]-2-phenyl-1,3-thiazol-4(5H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00425597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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